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Compound of Interest

Compound Name:
4-Morpholinepropanoic acid,

methyl ester

CAS No.: 33611-43-7

Cat. No.: B1581121

Get Quote

Abstract
This application note establishes a comprehensive framework for utilizing 4-
Morpholinepropanoic acid, methyl ester (CAS 3082-96-0) as a reference standard in

pharmaceutical development. Commonly known as Methyl 3-morpholinopropionate, this

compound serves as a critical process impurity marker and a versatile intermediate in the

synthesis of morpholine-containing bioactive molecules. This guide details its physicochemical

profile, validated synthesis for standard generation, and robust analytical protocols

(HPLC/NMR) to ensure "E-E-A-T" (Experience, Expertise, Authoritativeness, and

Trustworthiness) compliance in regulatory submissions.

Introduction & Scientific Context
In modern medicinal chemistry, the morpholine moiety is a privileged structure, often introduced

to enhance the water solubility and pharmacokinetic profile of drug candidates (the "Methyl

Effect" and solubilizing influence). 4-Morpholinepropanoic acid, methyl ester is the Michael

adduct formed between morpholine and methyl acrylate.
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Its presence must be strictly monitored in drug substances because:

Impurity Profiling: It is a potential carryover impurity in syntheses involving morpholine and

acrylate derivatives.

Synthetic Utility: It acts as a precursor for 4-morpholinepropanoic acid (via hydrolysis) or

amide derivatives (via aminolysis), common motifs in kinase inhibitors and CNS-active

agents.

Chemical Identity
Property Detail

IUPAC Name Methyl 3-(morpholin-4-yl)propanoate

Common Name Methyl 3-morpholinopropionate

CAS Number 3082-96-0

Molecular Formula C₈H₁₅NO₃

Molecular Weight 173.21 g/mol

SMILES COC(=O)CCN1CCOCC1

Physicochemical Profile
Understanding the physical behavior of this standard is prerequisite for accurate analytical

method development.
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Parameter Value/Description Relevance to Protocol

Appearance Colorless to pale yellow liquid
Visual inspection of stock

solutions.

Boiling Point ~95–100 °C at 4 mmHg (Lit.)
Purification via vacuum

distillation is effective.

Solubility

Miscible with MeOH, DCM,

EtOAc; Soluble in Water (pH

dependent)

Compatible with Reverse

Phase (RP) HPLC.

pKa (Calc.) ~7.5 – 8.0 (Tertiary Amine)
Retention time in HPLC is

highly pH-dependent.

LogP ~0.3 (Estimated)
Elutes early in RP-HPLC;

requires low organic start.

Protocol A: Preparation of Reference Standard
(Synthesis)
Objective: To generate a high-purity (>99%) reference standard for analytical calibration.

Principle: The synthesis utilizes a solvent-free or methanolic Michael addition. This "Green

Chemistry" approach ensures high atom economy and minimal by-products, ideal for

generating a clean standard.
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Figure 1: Mechanism of the Michael Addition generating the target reference standard.
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Step-by-Step Procedure
Setup: Charge a 3-neck round-bottom flask with Morpholine (1.0 equiv). Cool to 0°C using

an ice bath.

Addition: Dropwise add Methyl Acrylate (1.05 equiv) over 30 minutes. Note: The reaction is

exothermic. Control temperature <10°C to prevent polymerization.

Reaction: Allow the mixture to warm to Room Temperature (25°C) and stir for 2–4 hours.

Checkpoint: Monitor by TLC (MeOH:DCM 1:9) or GC-MS. Disappearance of morpholine

indicates completion.

Workup:

Evaporate excess methyl acrylate under reduced pressure (Rotavap, 40°C).

Purification (Critical): Distill the residue under high vacuum (approx. 4 mmHg). Collect the

fraction boiling at ~95–100°C.

Validation: Verify structure via NMR (Protocol B) and purity via GC/HPLC.

Protocol B: Analytical Characterization & Validation
Objective: To validate the identity and purity of the standard using orthogonal methods.

Nuclear Magnetic Resonance (1H NMR)
Solvent: CDCl₃ Interpretation Guide:

δ 3.68 ppm (s, 3H): Methyl ester protons (–COOCH₃). Distinctive singlet.

δ 3.60–3.70 ppm (m, 4H): Morpholine ether protons (–CH₂OCH₂–).

δ 2.65 ppm (t, 2H): Methylene group alpha to amine (–N–CH₂–CH₂–CO).

δ 2.50 ppm (t, 2H): Methylene group alpha to carbonyl (–CH₂–CH₂–CO).

δ 2.40–2.48 ppm (m, 4H): Morpholine amine protons (–CH₂NCH₂–).
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HPLC Method for Purity & Impurity Profiling
This method separates the ester from the free acid (hydrolysis product) and starting materials.

Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

150 mm, 3.5 µm

Mobile Phase A
10 mM Ammonium Formate, pH 4.0 (Buffers

amine tailing)

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Detection
UV @ 210 nm (Low wavelength required due to

lack of conjugation)

Gradient
0-2 min: 5% B (Isocratic hold) 2-10 min: 5% ->

60% B 10-12 min: 60% B

Analytical Workflow Diagram
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Crude Reaction / Drug Substance

Sample Prep:
Dilute in Mobile Phase A
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Release as Reference Standard
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Figure 2: Decision tree for the qualification of the reference standard.

Handling, Stability, and Safety
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Esters are susceptible

to hydrolysis; moisture exclusion is paramount.

Stability: Re-test every 12 months. If the NMR shows a triplet appearing near δ 12.0 ppm

(COOH) or loss of the methyl singlet, hydrolysis has occurred.

Safety:

GHS Classification: Skin Irrit. 2, Eye Irrit. 2.
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Precaution: Avoid inhalation. Morpholine derivatives can possess pharmacological activity;

handle with standard PPE (Gloves, Goggles, Fume Hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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